Cas no 93012-79-4 (2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on)

2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on structure
93012-79-4 structure
Product Name:2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on
CAS No:93012-79-4
MF:C16H14O6
MW:302.278765201569
CID:2009240
Update Time:2025-03-10

2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on
    • 2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaranon
    • 2-Benzyl-2.6.3'-trihydroxy-4'-methoxycumaran-3-on
    • 2-Benzyl-2.6.3'-trihydroxy-4'-methoxycumaranon
    • 2,6-Dihydroxy-2-[(3-hydroxy-4-methoxyphenyl)methyl]-3(2H)-benzofuranone
    • Inchi: 1S/C16H14O6/c1-21-13-5-2-9(6-12(13)18)8-16(20)15(19)11-4-3-10(17)7-14(11)22-16/h2-7,17-18,20H,8H2,1H3
    • InChI Key: HBEFLXKTZCXMQU-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC(CC2(C(=O)C3C(=CC(=CC=3)O)O2)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • XLogP3: 0.387

Experimental Properties

  • Density: 1.506±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 194 °C
  • Boiling Point: 591.2±50.0 °C(Predicted)
  • pka: 7.47±0.40(Predicted)
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